Cas no 2137793-54-3 (1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-methyl-3-(trifluoromethyl)-)

• Product Name: 1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-methyl-3-(trifluoromethyl)-
• CAS No: 2137793-54-3
• MF: C₁₃H₁₁F₃O₃
• MW: 272.219854593277
• CID: 5259299
• Update Time: 2025-08-01

1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-methyl-3-(trifluoromethyl)-

• Inchi： 1S/C13H11F3O3/c1-7-3-4-10-9(5-7)6-12(8(2)17,13(14,15)16)19-11(10)18/h3-5H,6H2,1-2H3
• InChI Key： DLTAFFRFHXPDEQ-UHFFFAOYSA-N
• SMILES： C1(C(C)=O)(C(F)(F)F)OC(=O)C2=CC=C(C)C=C2C1

Additional information on 1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-methyl-3-(trifluoromethyl)-

1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-methyl-3-(trifluoromethyl)

The compound 1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-methyl-3-(trifluoromethyl), with CAS No. 2137793-54-3, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biotechnology. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials. The molecule's structure is characterized by a benzopyranone framework, which serves as a versatile platform for functionalization and modification.

Recent studies have highlighted the importance of benzopyranone derivatives in the development of anti-inflammatory agents, antioxidants, and neuroprotective drugs. The presence of the trifluoromethyl group in this compound adds a layer of chemical stability and enhances its bioavailability, making it a promising candidate for therapeutic applications. Researchers have also explored the use of this compound in the synthesis of nanoparticles and biodegradable polymers, further underscoring its versatility.

The synthesis of 1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-methyl-3-(trifluoromethyl) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the trifluoromethyl group is achieved through a novel fluorination strategy that ensures high yields and selectivity. This compound's synthesis has been optimized to minimize environmental impact, aligning with current trends toward sustainable chemical processes.

In terms of applications, this compound has shown remarkable potential in the field of optoelectronics. Its ability to absorb and emit light in specific wavelengths makes it an ideal candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has demonstrated that this compound can significantly enhance the efficiency and stability of these devices, paving the way for its commercialization in the near future.

The structural flexibility of 1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-methyl-3-(trifluoromethyl) also makes it an attractive substrate for further chemical modifications. By introducing additional functional groups or altering the existing ones, researchers can tailor its properties to suit specific applications. For instance, the addition of a hydroxyl group could enhance its solubility in aqueous media, while the introduction of a methyl group could improve its thermal stability.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits low toxicity to aquatic organisms and can be readily biodegraded under aerobic conditions. These findings are particularly relevant given the increasing emphasis on green chemistry principles in industrial settings.

In conclusion, 1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-methyl